Cas no 1420866-00-7 (tert-butyl 3-(2-sulfanylethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-sulfanylethyl)piperidine-1-carboxylate
• CAS No: 1420866-00-7
• MF: C₁₂H₂₃NO₂S
• MW: 245.381522417068
• CID: 2177788
• PubChem ID: 71631102
• Update Time: 2025-06-09

tert-butyl 3-(2-sulfanylethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(2-mercaptoethyl)piperidine-1-carboxylate
• 1-Boc-3-(2-Mercaptoethyl)piperidine
• AM99040
• tert-butyl 3-(2-sulfanylethyl)piperidine-1-carboxylate
• E89127
• tert-butyl 3-(2-mercaptoethyl)piperidine- 1-carboxylate
• 1420866-00-7
• DB-233228
• EN300-1876572

• Inchi： 1S/C12H23NO2S/c1-12(2,3)15-11(14)13-7-4-5-10(9-13)6-8-16/h10,16H,4-9H2,1-3H3
• InChI Key： IIQAZBPDSWTIGA-UHFFFAOYSA-N
• SMILES： SCCC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 245.14495015g/mol
• Monoisotopic Mass: 245.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 3-(2-sulfanylethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(2-sulfanylethyl)piperidine-1-carboxylate (CAS No. 1420866-00-7)

tert-butyl 3-(2-sulfanylethyl)piperidine-1-carboxylate (CAS No. 1420866-00-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal intermediates in drug discovery and development. The presence of both a sulfanyl (thiol) group and a tert-butyl carbamate (Boc) protecting group makes it a versatile building block for constructing complex molecules. Researchers often explore its applications in peptide modification, ligand design, and catalysis, aligning with current trends in green chemistry and sustainable synthesis.

The molecular structure of tert-butyl 3-(2-sulfanylethyl)piperidine-1-carboxylate features a piperidine ring substituted at the 3-position with a 2-sulfanylethyl side chain, while the nitrogen atom is protected by a Boc group. This configuration enhances its stability during reactions, making it ideal for multi-step synthetic routes. Recent studies highlight its role in bioconjugation, where the thiol group enables selective attachment to biomolecules—a technique gaining traction in antibody-drug conjugates (ADCs) and proteomics. Such applications resonate with the growing demand for targeted drug delivery systems and precision medicine.

In the context of industrial applications, CAS No. 1420866-00-7 is often discussed alongside high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its compatibility with microwave-assisted synthesis and flow chemistry—two hot topics in modern organic synthesis—further underscores its relevance. For instance, the compound’s thiol group can participate in click chemistry reactions, a method frequently searched by chemists optimizing rapid prototyping of molecular libraries. These attributes make it a subject of interest in academic publications and patent filings.

From a safety and handling perspective, tert-butyl 3-(2-sulfanylethyl)piperidine-1-carboxylate requires standard precautions for thiol-containing compounds, such as inert atmosphere storage to prevent oxidation. However, its non-hazardous classification under normal conditions aligns with the industry’s shift toward benign-by-design chemicals. This aspect is particularly appealing to researchers focusing on environmentally friendly protocols, a recurring theme in grant proposals and corporate sustainability reports.

The compound’s nomenclature often leads to queries about its IUPAC name and SMILES notation (e.g., CC(C)(C)OC(=O)N1CCC(CC1)CCS), which are critical for database searches in platforms like SciFinder or PubChem. Additionally, its synonyms (e.g., Boc-piperidine-3-ethanethiol) are frequently used in cross-referencing literature. Such details cater to the needs of cheminformatics professionals and AI-driven drug discovery tools, which rely on precise chemical identifiers.

Emerging trends in catalysis have also spotlighted CAS No. 1420866-00-7 as a potential ligand precursor for transition-metal complexes. Its ability to coordinate with metals like palladium or gold—while retaining the Boc group’s stability—opens avenues for asymmetric synthesis. This aligns with the surge in searches for chiral auxiliaries and enantioselective catalysts, reflecting the pharmaceutical industry’s emphasis on stereocontrolled manufacturing.

In summary, tert-butyl 3-(2-sulfanylethyl)piperidine-1-carboxylate (CAS No. 1420866-00-7) exemplifies the intersection of structural versatility and practical utility in modern chemistry. Its applications span drug development, material science, and methodology innovation, addressing key challenges in scalability and selectivity. As research continues to evolve, this compound will likely remain a staple in laboratories pursuing breakthroughs in life sciences and industrial chemistry.